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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600 Get Quote

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of Pigment Yellow 16 (CAS No.

5979-28-2), a diarylide yellow pigment. While primarily used as an industrial colorant, this

document details its chemical properties, synthesis, and technical specifications for

professionals in research, development, and safety assessment.

Chemical Identity and Physical Properties
Pigment Yellow 16 is an organic compound classified as a diarylide (or bisacetoacetarylide)

azo pigment.[1][2] It is known for its brilliant green-yellow shade and good resistance to heat

and light.[3] Its primary application is in the coloring of plastics, printing inks, and paints.[4][5][6]

Table 1: Chemical and Physical Properties of Pigment Yellow 16
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Property Value

CAS Number 5979-28-2[3][4][5]

Molecular Formula C₃₄H₂₈Cl₄N₆O₄[4][5][7]

Molecular Weight 726.44 g/mol [3][4][7]

Synonyms
C.I. Pigment Yellow 16, C.I. 20040, Permanent

Yellow NCG, Hostaperm Yellow NCG[3][5][8]

Appearance Yellow powder[3][6]

Melting Point 325 °C[3][4][5]

Boiling Point 811.8 ± 65.0 °C (Predicted)[4][7]

Density 1.40 ± 0.1 g/cm³ (Predicted)[4][7]

Solubility
Insoluble in water; slightly soluble in ethanol.[4]

[6][7]

Synthesis and Manufacturing
The synthesis of Pigment Yellow 16 is a multi-step process involving diazotization and an azo

coupling reaction. The overall workflow is a well-established method for producing diarylide

pigments.

2.1 Synthesis Pathway

The manufacturing process involves two primary stages:

Diazotization: 2,4-dichloroaniline is treated with a nitrite source (e.g., sodium nitrite) in an

acidic medium to form a diazonium salt.[3][4]

Azo Coupling: The resulting diazonium salt is then coupled with a bisacetoacetarylide

coupling component, specifically N,N′-(3,3′-dimethyl[1,1′-biphenyl]-4,4′-diyl)bis[3-

oxobutanamide], which is derived from o-tolidine.[2][4]
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Stage 1: Diazotization Coupling Component Preparation

Stage 2: Azo Coupling Reaction
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Caption: General synthesis workflow for Pigment Yellow 16.

2.2 Detailed Experimental Protocol (Continuous Process Example)
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The following protocol is an example of a continuous process for preparing Pigment Yellow
16[1]:

Preparation of Coupling Component Suspension:

In a 1L beaker, add 800 mL of water, 38 g of 3,3'-dimethylbenzidine (o-tolidine), and 10 g

of sodium hydroxide. Stir the mixture.

Add 5.7 g of a suitable surfactant and 35 mL of 30% sodium hydroxide solution.

Quickly add 50 mL of glacial acetic acid to form a suspension.

Dilute the final suspension with water to a total volume of 1000 mL.

Preparation of Diazonium Salt Solution:

Prepare a diazonium salt solution from 2,5-dichloroaniline (Note: other sources cite 2,4-

dichloroaniline) to achieve the same molar concentration as the coupling component

solution.[1][3][4]

Coupling Reaction:

Transfer the two reactant solutions into separate holding tanks.

Using calibrated peristaltic pumps, feed both the diazonium salt solution and the coupling

component suspension at a controlled flow rate (e.g., 5 mL/min) into a helical tube reactor.

Maintain the reaction temperature between 20-30°C to yield the azo pigment solution.[1]

Post-Treatment and Isolation:

The resulting crude pigment slurry is then filtered.

The filter cake is washed thoroughly with water to remove residual salts and impurities.

The washed pigment is dried in an oven and subsequently milled or ground to achieve the

desired particle size distribution.
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Technical Performance and Applications
Pigment Yellow 16 is valued for its thermal stability and lightfastness, although these

properties can vary depending on the application and concentration.

Table 2: Performance Characteristics of Pigment Yellow 16

Parameter Value / Observation

Lightfastness
Grade 4-5 (on a scale of 1-8, where 8 is highest)

[4]

Heat Resistance
Stable up to 160°C; can be used in polyolefins

at 230-240°C for short durations (5 min).[3][4]

Chemical Resistance Good resistance to dilute acids and alkalis.[4][7]

Migration
Prone to migration and crystallization, limiting its

use in plasticized PVC.[4]

Primary Uses
Packaging printing inks, metal decorative inks,

paints, and coloring polyolefins.[4][6]

Safety and Toxicology
From a toxicological standpoint, diarylide pigments like Pigment Yellow 16 are characterized

by their extremely low solubility in water and organic solvents, which inherently limits their

bioavailability.[9]

GHS Classification: While many reports indicate it does not meet GHS hazard criteria, some

notifications include a H350 "May cause cancer" hazard statement.[4][8] This discrepancy

highlights the need to consult the specific Safety Data Sheet (SDS) from the supplier.

Handling Precautions: Standard industrial hygiene practices should be followed.[10] This

includes using adequate ventilation, wearing personal protective equipment (gloves, safety

goggles), and avoiding dust formation.[10]

Bioavailability: Studies on analogous diarylide pigments have shown no evidence of

carcinogenicity when tested in long-term animal studies, which is attributed to the pigments
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not being absorbed by the body.[9][11] The pigment is typically encapsulated within a

polymer matrix in its final application form, further reducing direct exposure.[9]

Pigment Yellow 16 Properties

Extremely Low Solubility Encapsulated in Matrix
(e.g., Plastic, Ink)

Limited Bioavailability

Low Toxicological Risk
in Intended Use

Low Exposure Potential
in Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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